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Compound of Interest

Compound Name:
2-Amino-2',5-

dichlorobenzophenone

Cat. No.: B023164 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for 2-Amino-2',5-dichlorobenzophenone, a common intermediate in

pharmaceutical synthesis.

Chemical and Physical Properties

Property Value Source(s)

Appearance
Yellow to yellow-green

crystalline powder
[1]

Molecular Formula C₁₃H₉Cl₂NO [1]

Molecular Weight 266.12 g/mol [1][2]

Melting Point 87-89 °C [1][2]

Solubility
Insoluble in water. Soluble in

methanol.
[1][2][3]

Hazard Identification and Personal Protective Equipment (PPE)

2-Amino-2',5-dichlorobenzophenone is classified as a hazardous substance. It is crucial to

use appropriate personal protective equipment (PPE) to minimize exposure and ensure
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personal safety.

Hazard Classifications[2][4]

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

Harmful if swallowed, in contact with skin, or if inhaled[5]

Recommended Personal Protective Equipment (PPE)

PPE Category Specification Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[5][6]

Skin Protection

Wear protective gloves and

clothing to prevent skin

contact.

[3][5][7]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust mask type N95 (US) is

recommended.

[2][5]

Operational Plan for Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/105155
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2_5-dichlorobenzophenone
https://www.fishersci.com/store/msds?partNumber=AAB2036006&productDescription=2-AMINO-2+5-DICHLROBENZOPHE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2036006&productDescription=2-AMINO-2+5-DICHLROBENZOPHE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC103340250&countryCode=US&language=en
https://www.jingyepharma.com/2-amino-2-5-dichlorobenzophenone-product/
https://www.fishersci.com/store/msds?partNumber=AAB2036006&productDescription=2-AMINO-2+5-DICHLROBENZOPHE+5G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR18295_msds.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/105155
https://www.fishersci.com/store/msds?partNumber=AAB2036006&productDescription=2-AMINO-2+5-DICHLROBENZOPHE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow these procedural steps to ensure the safe handling of 2-Amino-2',5-
dichlorobenzophenone in a laboratory setting.

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[3][7]

Personal Protective Equipment (PPE): Before handling, ensure you are wearing the

appropriate PPE as detailed in the table above.

Avoiding Contamination: Do not eat, drink, or smoke when using this product.[5][7] Wash

hands and any exposed skin thoroughly after handling.[5]

Container Handling: Keep containers securely sealed when not in use.[7] Store in a cool, dry,

and well-ventilated place.[3]

Spill Management: In case of a spill, avoid generating dust.[7] Use dry clean-up procedures.

[7] For minor spills, sweep up and shovel the material into a suitable, labeled container for

disposal.[5] For major spills, evacuate the area and alert the appropriate emergency

personnel.[7]

Disposal Plan

Proper disposal of 2-Amino-2',5-dichlorobenzophenone and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste and consult local, regional, and national

hazardous waste regulations.[5]

Container Disposal: Dispose of contents and container to an approved waste disposal plant.

[5] Do not mix with other waste. Handle uncleaned containers as you would the product

itself.

Contaminated Materials: Any materials, such as PPE or cleaning supplies, that come into

contact with 2-Amino-2',5-dichlorobenzophenone should be treated as hazardous waste

and disposed of accordingly.
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Experimental Workflow: Handling and Disposal

Workflow for Handling and Disposal of 2-Amino-2',5-dichlorobenzophenone

Handling Protocol

Spill Response

Disposal Protocol

Preparation:
- Work in a well-ventilated area (fume hood).

- Don appropriate PPE (gloves, goggles, lab coat).

Handling:
- Keep container tightly sealed when not in use.

- Avoid generating dust.
- Do not eat, drink, or smoke.

Post-Handling:
- Wash hands and exposed skin thoroughly.

- Clean work area.

Minor Spill:
- Use dry clean-up methods.

- Sweep into a labeled container.

If Spill Occurs

Major Spill:
- Evacuate the area.

- Alert emergency personnel.

If Spill Occurs

Waste Collection:
- Collect waste in a labeled, sealed container.

Disposal:
- Dispose of at an approved hazardous waste facility.
- Follow all local, regional, and national regulations.
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Caption: This diagram outlines the procedural workflow for the safe handling and disposal of 2-
Amino-2',5-dichlorobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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